Cas no 146537-85-1 (Benzonitrile, 2-(4-chlorophenoxy)-)

• Product Name: Benzonitrile, 2-(4-chlorophenoxy)-
• CAS No: 146537-85-1
• MF: C₁₃H₈ClNO
• MW: 229.661722183228
• CID: 1317381
• PubChem ID: 14130701
• Update Time: 2025-04-20

Benzonitrile, 2-(4-chlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(4-chlorophenoxy)-
• 2-(4-chlorophenoxy)benzonitrile
• DTXSID30556348
• 146537-85-1
• SCHEMBL641798
• DB-148261
• OAKRNCISUVTPPE-UHFFFAOYSA-N
• AKOS000262214
• CHEMBL2270120

• Inchi： 1S/C13H8ClNO/c14-11-5-7-12(8-6-11)16-13-4-2-1-3-10(13)9-15/h1-8H
• InChI Key： OAKRNCISUVTPPE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 229.02954
• Monoisotopic Mass: 229.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02